Cas no 1396747-80-0 (2-ethoxy-N-2-hydroxy-2-methyl-4-(methylsulfanyl)butylbenzamide)

• Product Name: 2-ethoxy-N-2-hydroxy-2-methyl-4-(methylsulfanyl)butylbenzamide
• CAS No: 1396747-80-0
• Molecular Formula: C₁₅H₂₃NO₃S
• Molecular Weight: 297.413023233414
• CID: 6252369
• PubChem ID: 71787288

2-ethoxy-N-2-hydroxy-2-methyl-4-(methylsulfanyl)butylbenzamide Properties

Names and Identifiers

• 2-ethoxy-N-2-hydroxy-2-methyl-4-(methylsulfanyl)butylbenzamide
• F6186-1074
• 2-ethoxy-N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)benzamide
• AKOS024536100
• 2-ethoxy-N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]benzamide
• 1396747-80-0
• 2-ethoxy-N-(2-hydroxy-2-methyl-4-(methylthio)butyl)benzamide
• VU0534957-1

• InChIKey： HWRFFRYBGXNFCT-UHFFFAOYSA-N
• Inchi： 1S/C15H23NO3S/c1-4-19-13-8-6-5-7-12(13)14(17)16-11-15(2,18)9-10-20-3/h5-8,18H,4,9-11H2,1-3H3,(H,16,17)
• SMILES： S(C)CCC(C)(CNC(C1C=CC=CC=1OCC)=O)O

Computed Properties

• Exact Mass: 297.13986477g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 297.13986477g/mol
• Heavy Atom Count: 20
• Complexity: 301
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides